Cas no 782471-80-1 (Benzo[e]-1,4-dioxino[2',3':4,5]benzo[1,2-b][1,4]dioxin,8,9-dibromo-2,3-dihydro-)

• Product Name: Benzo[e]-1,4-dioxino[2',3':4,5]benzo[1,2-b][1,4]dioxin,8,9-dibromo-2,3-dihydro-
• CAS No: 782471-80-1
• MF: C₁₄H₈Br₂O₄
• MW: 400.018922805786
• CID: 562670
• PubChem ID: 26188820
• Update Time: 2025-04-19

Benzo[e]-1,4-dioxino[2',3':4,5]benzo[1,2-b][1,4]dioxin,8,9-dibromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[e]-1,4-dioxino[2',3':4,5]benzo[1,2-b][1,4]dioxin,8,9-dibromo-2,3-dihydro-
• 2,3-Dibromo-7,8-dihydrodioxino-dibenzodioxin
• 8,9-dibromo-2,3-dihydro-[1,4]dioxino[2,3-b]oxanthrene
• 2,3,5,6-TETRAHYDRO-1H-[4,4']BIPYRIDINYL-4-OL
• 8,9-dibromo-2,3-dihydro-1,4,6,11-tetraoxatetracene
• 782471-80-1
• FT-0677589
• DTXSID40649856
• AKOS025295758
• 8,9-Dibromo-2,3-dihydro[1,4]dioxino[2,3-b]oxanthrene

• MDL： MFCD06656544
• Inchi： 1S/C14H8Br2O4/c15-7-3-11-12(4-8(7)16)20-14-6-10-9(5-13(14)19-11)17-1-2-18-10/h3-6H,1-2H2
• InChI Key： IHIJYSGTZHAVKH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC1=CC3=C(C=C1O2)OCCO3)Br

Computed Properties

• Exact Mass: 397.87900
• Monoisotopic Mass: 397.87893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 52.56000
• LogP: 5.97380

Benzo[e]-1,4-dioxino[2',3':4,5]benzo[1,2-b][1,4]dioxin,8,9-dibromo-2,3-dihydro- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT